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Compound of Interest

Compound Name: imm-02

Cat. No.: B608081 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Abstract
These application notes provide detailed protocols for the dissolution and storage of IMM-02, a

novel research compound. Adherence to these guidelines is crucial for maintaining the

compound's integrity and ensuring reproducible experimental results. The following sections

detail the necessary reagents, equipment, and step-by-step procedures for preparing and

storing stock solutions and working solutions of IMM-02.

Compound Information
Parameter Value

Compound Name IMM-02

Appearance White to off-white crystalline solid

Molecular Weight 450.5 g/mol

Purity ≥98% (by HPLC)

Storage of Solid Store at -20°C, desiccated, protected from light

Solubility Data
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The solubility of IMM-02 was determined in several common laboratory solvents. It is

recommended to use high-purity, anhydrous solvents for dissolution.

Solvent Solubility at 25°C Notes

DMSO ≥ 50 mg/mL (≥ 111 mM)
Recommended for primary

stock solutions.

Ethanol (95%) ~10 mg/mL (~22 mM)
Suitable for some biological

assays.

PBS (pH 7.4) < 0.1 mg/mL
Practically insoluble in

aqueous buffers.

Dissolution Protocol for Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of IMM-02 in DMSO, which is

recommended for long-term storage.

Required Materials
IMM-02 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated precision balance

Pipettes and sterile, filter-barrier tips

Vortex mixer

Water bath or heat block (optional)

Step-by-Step Procedure
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Pre-warm IMM-02: Allow the vial of solid IMM-02 to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

Weigh Compound: Tare a sterile microcentrifuge tube on a calibrated balance. Carefully

weigh the desired amount of IMM-02. For example, to prepare 1 mL of a 10 mM stock

solution, weigh 4.505 mg of IMM-02.

Add Solvent: Add the calculated volume of anhydrous DMSO to the tube containing the solid

IMM-02. To continue the example, add 1 mL of DMSO.

Promote Dissolution:

Close the tube tightly and vortex for 1-2 minutes.

Visually inspect the solution to ensure all solid has dissolved.

If necessary, gently warm the solution at 37°C for 5-10 minutes and vortex again. Do not

exceed 40°C.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in

sterile polypropylene tubes to minimize freeze-thaw cycles. Store aliquots at -20°C or -80°C,

protected from light.
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Workflow for IMM-02 Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM stock solution of IMM-02 in DMSO.

Preparation of Working Solutions
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Working solutions should be prepared fresh for each experiment by diluting the high-

concentration stock solution in the appropriate cell culture medium or assay buffer.

Important Considerations
Avoid Precipitation: IMM-02 is poorly soluble in aqueous solutions. To prevent precipitation,

the final concentration of DMSO in the working solution should be kept as low as possible,

typically below 0.5%.

Serial Dilution: Perform serial dilutions to achieve the desired final concentration. Direct

dilution of a small volume of stock solution into a large volume of aqueous buffer can cause

the compound to precipitate.

Vehicle Control: Always prepare a vehicle control using the same final concentration of

DMSO as in the experimental samples.

Example Protocol: Preparing a 10 µM Working Solution
Thaw Stock: Thaw a single aliquot of the 10 mM IMM-02 stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution (e.g.,

1:10) by adding 2 µL of the 10 mM stock to 18 µL of cell culture medium or assay buffer. This

creates a 1 mM solution. Mix thoroughly by pipetting.

Final Dilution: Add the appropriate volume of the intermediate solution to your final volume of

medium/buffer. For example, to make 1 mL of a 10 µM working solution, add 10 µL of the 1

mM intermediate solution to 990 µL of medium.

Mix and Use: Vortex the working solution gently and use it immediately in your experiment.

Do not store aqueous working solutions.
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Dilution Scheme for Working Solutions
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To cite this document: BenchChem. [Application Notes and Protocols: Dissolution and
Storage of IMM-02]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608081#how-to-dissolve-and-store-imm-02-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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